Cas no 911485-91-1 (8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid)

• Product Name: 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
• CAS No: 911485-91-1
• MF: C₉H₇FO₄
• MW: 198.147886514664
• MDL: MFCD18806112
• CID: 996037
• PubChem ID: 59560653
• Update Time: 2025-04-20

8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxylic acid, 8-fluoro-2,3-dihydro-
• 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
• 911485-91-1
• SCHEMBL3072318
• EN300-8641373

• MDL： MFCD18806112
• Inchi： 1S/C9H7FO4/c10-6-3-5(9(11)12)4-7-8(6)14-2-1-13-7/h3-4H,1-2H2,(H,11,12)
• InChI Key： SXDITMUSAKFVPU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC2=C1OCCO2

Computed Properties

• Exact Mass: 198.03283686g/mol
• Monoisotopic Mass: 198.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų